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Compound of Interest

Compound Name: 3-Amino-6-(phenyithio)pyridazine

Cat. No.: B1279446

An In-depth Technical Guide to 3-Amino-6-
(phenylthio)pyridazine

This technical guide provides a comprehensive overview of 3-Amino-6-
(phenylthio)pyridazine, including its chemical properties, a plausible synthesis protocol, and
an exploration of its potential biological activities based on related compounds. This document
Is intended for researchers, scientists, and professionals in the field of drug development.

Core Compound Information
CAS Number: 90844-35-2

Molecular Weight: 203.26 g/mol

Chemical Properties

Property Value

Molecular Formula C10H9NsS

IUPAC Name 6-(Phenylthio)pyridazin-3-amine
Appearance Solid (predicted)

Purity >95%
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Synthesis Protocol

While a specific, detailed synthesis for 3-Amino-6-(phenylthio)pyridazine is not readily
available in the cited literature, a plausible and efficient method can be extrapolated from the
general synthesis of 3-amino-6-arylpyridazines. The Suzuki-Miyaura cross-coupling reaction is
a common and effective method for creating C-C bonds and can be adapted for a C-S bond
formation or by using a phenylthio-substituted starting material. A likely synthetic route would
involve the reaction of a halogenated aminopyridazine with thiophenol.

Proposed Experimental Protocol: Nucleophilic Aromatic
Substitution

This protocol is a hypothetical method based on common organic synthesis techniques.
Materials:

e 3-Amino-6-chloropyridazine

e Thiophenol

e Asuitable base (e.g., potassium carbonate, sodium hydride)

e A polar aprotic solvent (e.g., Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO))
e Reaction vessel with a reflux condenser and magnetic stirrer

» Standard workup and purification equipment (e.g., separatory funnel, rotary evaporator,
chromatography columns)

Procedure:

e To a solution of 3-Amino-6-chloropyridazine (1 equivalent) in DMF, add potassium carbonate
(2 equivalents).

e Add thiophenol (1.1 equivalents) to the reaction mixture.

e Heat the mixture to 80-100 °C and stir for 4-6 hours, monitoring the reaction by Thin Layer
Chromatography (TLC).
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» After completion, cool the reaction mixture to room temperature.

» Pour the mixture into ice-water and extract with a suitable organic solvent (e.g., ethyl
acetate).

e Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

o Purify the crude product by column chromatography on silica gel to obtain 3-Amino-6-
(phenylthio)pyridazine.

Potential Biological Activity and Applications

Derivatives of 3-aminopyridazine have demonstrated a range of biological activities, suggesting
potential therapeutic applications for 3-Amino-6-(phenylthio)pyridazine.

Antineuroinflammatory Activity

A novel 3-amino-6-phenylpyridazine derivative has been identified as a selective inhibitor of
glial activation, which is a key process in neuroinflammation associated with neurodegenerative
diseases. This derivative was shown to block the production of interleukin-1f3 (IL-1f3), inducible
nitric oxide synthase (iNOS), and nitric oxide (NO) in activated glial cells.[1][2] This suggests
that 3-Amino-6-(phenylthio)pyridazine could be investigated for similar properties in the
context of neurodegenerative disorders.

Other Potential Activities

The pyridazine core is present in a variety of biologically active compounds.[3] Research on
related pyridazine derivatives has indicated potential for:

e Anticonvulsant activity
o Psychotropic effects
o« SMARCAZ2/4 degradation, which has implications for cancer therapy.

Further research is needed to determine if 3-Amino-6-(phenylthio)pyridazine exhibits any of
these activities.
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Visualizations

Logical Workflow for Synthesis and Screening
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Click to download full resolution via product page

Caption: General workflow for the synthesis and biological screening of 3-Amino-6-
(phenylthio)pyridazine.
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Caption: Hypothesized mechanism of antineuroinflammatory action based on related
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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